2-Cyclopentyl-2-fluoroacetamide
CAS No.: 1889644-81-8
Cat. No.: VC6491860
Molecular Formula: C7H12FNO
Molecular Weight: 145.177
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1889644-81-8 |
|---|---|
| Molecular Formula | C7H12FNO |
| Molecular Weight | 145.177 |
| IUPAC Name | 2-cyclopentyl-2-fluoroacetamide |
| Standard InChI | InChI=1S/C7H12FNO/c8-6(7(9)10)5-3-1-2-4-5/h5-6H,1-4H2,(H2,9,10) |
| Standard InChI Key | SMVHGTADJHGZQZ-UHFFFAOYSA-N |
| SMILES | C1CCC(C1)C(C(=O)N)F |
Introduction
Potential Applications and Research Directions
While specific research findings on 2-Cyclopentyl-2-fluoroacetamide are scarce, compounds with similar structures have shown potential in medicinal chemistry. For example, fluorinated compounds often exhibit improved pharmacokinetic properties, such as increased lipophilicity, which can enhance their ability to cross biological membranes .
Biological Activity
-
Antimicrobial Activity: Fluorinated compounds have been explored for their antimicrobial properties. The introduction of fluorine can enhance the activity against certain pathogens by altering the compound's interaction with biological targets .
-
Pharmacological Applications: The cyclopentyl group may contribute to the compound's ability to interact with specific biological targets, such as enzymes or receptors, potentially leading to therapeutic effects.
Future Research Directions
Given the limited information available on 2-Cyclopentyl-2-fluoroacetamide, future research should focus on:
-
Synthesis Optimization: Developing efficient and scalable synthetic methods to produce the compound.
-
Biological Evaluation: Assessing its potential biological activities, including antimicrobial, anticancer, or antiviral effects.
-
Structure-Activity Relationship (SAR) Studies: Investigating how modifications to the cyclopentyl or fluoroacetamide moieties affect its biological properties.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume